4,4/'-THIODIANILINE
4,4/'-THIODIANILINE
4,4-Thiodianiline is a brown to violet colored solid aromatic amine that emits toxic fumes of nitrogen oxides, carbon monoxide, carbon dioxide, nitrogen and sulfur oxides when heated to decomposition. 4,4'-Thiodianiline is primarily used as a chemical intermediate in the production of certain dyes. Exposure to this substance is irritating to the respiratory tract and can result in methemoglobinemia causing headache, dizziness, weakness and can lead to shortness of breath, collapse and even death. 4,4'-Thiodianiline is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
4,4'-Thiodianiline is a substituted aniline.
4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992)
4,4'-Thiodianiline is a substituted aniline.
4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
139-65-1
VCID:
VC0094099
InChI:
InChI=1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2
SMILES:
C1=CC(=CC=C1N)SC2=CC=C(C=C2)N
Molecular Formula:
C12H12N2S
Molecular Weight:
216.3 g/mol
4,4/'-THIODIANILINE
CAS No.: 139-65-1
Main Products
VCID: VC0094099
Molecular Formula: C12H12N2S
Molecular Weight: 216.3 g/mol
| CAS No. | 139-65-1 |
|---|---|
| Product Name | 4,4/'-THIODIANILINE |
| Molecular Formula | C12H12N2S |
| Molecular Weight | 216.3 g/mol |
| IUPAC Name | 4-(4-aminophenyl)sulfanylaniline |
| Standard InChI | InChI=1S/C12H12N2S/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,13-14H2 |
| Standard InChIKey | ICNFHJVPAJKPHW-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N)SC2=CC=C(C=C2)N |
| Canonical SMILES | C1=CC(=CC=C1N)SC2=CC=C(C=C2)N |
| Boiling Point | 361.0 °C |
| Colorform | Needles (from water) |
| Melting Point | 226 to 228 °F (NTP, 1992) 108.5 °C |
| Physical Description | 4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992) |
| Description | 4,4-Thiodianiline is a brown to violet colored solid aromatic amine that emits toxic fumes of nitrogen oxides, carbon monoxide, carbon dioxide, nitrogen and sulfur oxides when heated to decomposition. 4,4'-Thiodianiline is primarily used as a chemical intermediate in the production of certain dyes. Exposure to this substance is irritating to the respiratory tract and can result in methemoglobinemia causing headache, dizziness, weakness and can lead to shortness of breath, collapse and even death. 4,4'-Thiodianiline is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05) 4,4'-Thiodianiline is a substituted aniline. 4,4'-thiodianiline appears as needles or brown powder. (NTP, 1992) |
| Solubility | less than 0.1 mg/mL at 68° F (NTP, 1992) Very soluble in ethanol, diethyl ether, benzene; soluble in trifluoroacetic acid Soluble in aqueous hydrochloric acid Slightly soluble in water In water, 310 mg/L at 25 °C (est) |
| Synonyms | 4,4'-thiodianiline |
| Vapor Pressure | 1.1X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 8765 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume